Cas no 1225065-40-6 (6-(1-piperazinyl)-3-Pyridinecarboxaldehyde)

• Product Name: 6-(1-piperazinyl)-3-Pyridinecarboxaldehyde
• CAS No: 1225065-40-6
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 1102307
• PubChem ID: 76848696
• Update Time: 2025-06-11

6-(1-piperazinyl)-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(1-piperazinyl)-3-Pyridinecarboxaldehyde
• 6-(piperazin-1-yl)nicotinaldehyde
• AKOS017517960
• 6-piperazin-1-ylpyridine-3-carbaldehyde
• 1225065-40-6
• CS-0269424
• 6-(piperazin-1-yl)pyridine-3-carbaldehyde
• EN300-725388
• SCHEMBL1569943

• Inchi： 1S/C10H13N3O/c14-8-9-1-2-10(12-7-9)13-5-3-11-4-6-13/h1-2,7-8,11H,3-6H2
• InChI Key： MGVFUNNLLQJZKP-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1CCNCC1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 6-(1-piperazinyl)-3-Pyridinecarboxaldehyde

Introduction to 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde (CAS No. 1225065-40-6)

6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde, also known by its CAS number 1225065-40-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a piperazine moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde is composed of a pyridine ring with a piperazine substituent at the 6-position and an aldehyde group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been extensively studied for their potential applications in drug discovery and development.

In recent years, the interest in 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde has been driven by its role as an intermediate in the synthesis of novel pharmaceutical agents. The piperazine moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the aldehyde group can participate in various chemical reactions, such as reductive amination and condensation reactions. These properties make 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde an attractive starting material for the development of new drugs targeting specific biological pathways.

One of the key areas of research involving 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde is its use in the synthesis of compounds with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The ability to modulate specific biological targets through the design of novel derivatives has opened up new avenues for drug discovery and development.

In the context of cancer research, several derivatives of 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde have been synthesized and evaluated for their antiproliferative properties. These compounds have shown selective cytotoxicity against cancer cells, while exhibiting minimal toxicity to normal cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, making them potential candidates for further preclinical and clinical evaluation.

Beyond cancer, 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde has also been explored for its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Derivatives of this compound have been shown to possess neuroprotective properties, potentially through their ability to modulate neurotransmitter systems and reduce oxidative stress. These findings highlight the versatility of 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde as a platform for developing new therapeutic agents.

In addition to its therapeutic applications, 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde has also been studied for its use in chemical biology research. The compound can be used as a tool to probe specific biological processes and understand the mechanisms underlying various diseases. For instance, it has been employed in high-throughput screening assays to identify small molecules that modulate specific protein-protein interactions or enzymatic activities.

The synthetic accessibility of 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods typically involve multi-step processes that include functional group manipulations and coupling reactions, ensuring high yields and purity levels suitable for further applications.

In conclusion, 6-(1-Piperazinyl)-3-Pyridinecarboxaldehyde (CAS No. 1225065-40-6) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive starting material for the synthesis of novel bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action associated with this compound, further solidifying its importance in the field.